N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]-2,4'-bipyridine-5-carboxamide

• IUPAC Name: N-[3-(2-propan-2-ylimidazol-1-yl)propyl]-6-pyridin-4-ylpyridine-3-carboxamide
• InChI: InChI=1S/C20H23N5O/c1-15(2)19-22-11-13-25(19)12-3-8-23-20(26)17-4-5-18(24-14-17)16-6-9-21-10-7-16/h4-7,9-11,13-15H,3,8,12H2,1-2H3,(H,23,26)
• InChI Key: NOBSTYQHQLHZMI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CN1CCCNC(=O)C2=CN=C(C=C2)C3=CC=NC=C3
• Molecular Formula: C20H23N5O
• Molecular Weight: 349.4 g/mol

Description

N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]-2,4'-bipyridine-5-carboxamide is a chemical compound that belongs to the family of bipyridine derivatives. It is commonly known as ICI 118,551 and is widely used in scientific research studies.

Mechanism of Action

N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]-2,4'-bipyridine-5-carboxamide acts as a selective antagonist of β2-adrenergic receptors. It binds to the receptor and prevents the activation of the receptor by endogenous agonists such as epinephrine and norepinephrine. This results in the inhibition of downstream signaling pathways that are activated by the receptor, leading to a decrease in the physiological effects mediated by the receptor.
Biochemical and Physiological Effects:
N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]-2,4'-bipyridine-5-carboxamide has been shown to have various biochemical and physiological effects in different studies. It has been reported to decrease airway resistance and improve lung function in patients with asthma. It has also been shown to decrease heart rate and blood pressure in patients with cardiovascular diseases. In addition, it has been reported to have anti-inflammatory and anti-obesity effects.

Advantages and Limitations for Lab Experiments

N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]-2,4'-bipyridine-5-carboxamide has several advantages as a research tool. It is a highly selective antagonist of β2-adrenergic receptors and has minimal off-target effects. It is also stable and easy to handle, making it suitable for use in various experimental settings. However, it has some limitations, such as its relatively high cost and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the research on N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]-2,4'-bipyridine-5-carboxamide. One direction is to investigate its potential therapeutic applications in various diseases such as asthma, cardiovascular diseases, and obesity. Another direction is to develop more potent and selective β2-adrenergic receptor antagonists based on the structure of N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]-2,4'-bipyridine-5-carboxamide. Furthermore, the role of β2-adrenergic receptors in different physiological and pathological conditions needs to be further elucidated.

Synthesis Methods

The synthesis method of N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]-2,4'-bipyridine-5-carboxamide involves the reaction of 2,4'-bipyridine-5-carboxylic acid with 1-(2-chloroethyl)-2-isopropyl-1H-imidazole in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide, and the product is purified using chromatography techniques.

Scientific Research Applications

N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]-2,4'-bipyridine-5-carboxamide is widely used in scientific research studies as a selective β2-adrenergic receptor antagonist. It is used to study the role of β2-adrenergic receptors in various physiological and pathological conditions such as asthma, cardiovascular diseases, and obesity. It is also used to investigate the pharmacological properties of β2-adrenergic receptor agonists and antagonists.